molecular formula C9H15IO2 B8522923 Methyl 1-(iodomethyl)cyclohexanecarboxylate

Methyl 1-(iodomethyl)cyclohexanecarboxylate

Cat. No.: B8522923
M. Wt: 282.12 g/mol
InChI Key: TYNCRRCGIUIVJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-(iodomethyl)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C9H15IO2 and its molecular weight is 282.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15IO2

Molecular Weight

282.12 g/mol

IUPAC Name

methyl 1-(iodomethyl)cyclohexane-1-carboxylate

InChI

InChI=1S/C9H15IO2/c1-12-8(11)9(7-10)5-3-2-4-6-9/h2-7H2,1H3

InChI Key

TYNCRRCGIUIVJX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1(CCCCC1)CI

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Prepared according to the method for the preparation of 4-iodomethyltetrahydropyran-4-carboxylic acid methyl ester, from cyclohexane-carboxylic acid methyl ester (10 ml), to give the title compound as a brown gum (20 g, 100%).
Name
4-iodomethyltetrahydropyran-4-carboxylic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Yield
100%

Synthesis routes and methods II

Procedure details

To a −78° C. of Diisoprpyl amine (132 mmol, 18.65 mL) in THF (100 mL) was added n-BuLi (120 mmol, 75 mL). Cold bath was removed and put back after 30 minutes. Cyclohexane carboxylic acid methyl ester 1261-A (15.57 g, 109 mmol) was added dropwise in THF (50 mL). After 1 h, Diiodomethane (109 mmol, 8.78 mL) was added while keeping temperature below 10° C. After addition, reaction was warmed to RT and stirred overnight. After 18 h, reaction was quenched with NH4Cl and extracted with EtOAc. Washed with brine, dried over MgSO4, filtered and concentrated down to provide 35 g of product 1261-B.
[Compound]
Name
amine
Quantity
18.65 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
15.57 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
8.78 mL
Type
reactant
Reaction Step Three

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